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Compound of Interest

Compound Name: 2-Deacetoxytaxinine B

Cat. No.: B12392748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-deacetoxytaxinine B, a taxane

diterpenoid isolated from the Himalayan yew, Taxus wallichiana. This document collates

available information on its isolation, structural characterization, and reported biological

activities, aiming to serve as a foundational resource for researchers in natural product

chemistry, pharmacology, and drug discovery.

Chemical and Structural Data
2-Deacetoxytaxinine B is a complex diterpenoid belonging to the taxane family, which

includes the well-known anticancer drug, paclitaxel. Its chemical structure has been elucidated

through spectroscopic methods.

Table 1: Physicochemical and Spectroscopic Data for 2-Deacetoxytaxinine B
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Property Value Source

Molecular Formula C₃₅H₄₂O₉ [1]

Molecular Weight 606.7 g/mol [1]

CAS Number 191547-12-3 [1]

¹³C NMR Data available [1]

LC-MS Data available [1]

Isolation from Taxus wallichiana
2-Deacetoxytaxinine B is a naturally occurring taxoid found in various parts of Taxus

wallichiana, including the leaves and bark.[2] While specific, detailed protocols for the isolation

of 2-deacetoxytaxinine B are not readily available in the public domain, a general workflow

can be inferred from established methods for taxane separation.

The isolation process typically involves the extraction of dried and powdered plant material with

a polar solvent such as methanol. The crude extract is then subjected to a series of

chromatographic separations to isolate compounds of interest.

Below is a generalized workflow for the isolation of taxoids from Taxus species.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Deacetoxytaxinine-B
https://pubchem.ncbi.nlm.nih.gov/compound/2-Deacetoxytaxinine-B
https://pubchem.ncbi.nlm.nih.gov/compound/2-Deacetoxytaxinine-B
https://pubchem.ncbi.nlm.nih.gov/compound/2-Deacetoxytaxinine-B
https://pubchem.ncbi.nlm.nih.gov/compound/2-Deacetoxytaxinine-B
https://www.benchchem.com/product/b12392748?utm_src=pdf-body
https://www.researchgate.net/publication/393144874_Isolation_of_some_Taxanes_in_leaves_of_Taxus_wallichiana_Zucc_collected_at_Lam_Dong_province_Vietnam
https://www.benchchem.com/product/b12392748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried & Powdered
Taxus wallichiana Material

Extraction
(e.g., Methanol)

Solvent-Solvent Partitioning
(e.g., Dichloromethane-Water)

Column Chromatography
(Silica Gel)

Fraction Collection

Preparative HPLC
(e.g., C18 Reverse Phase)

Pure 2-Deacetoxytaxinine B

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of taxoids.

Biological Activities
Preliminary studies have indicated that taxoids isolated from Taxus wallichiana possess a

range of biological activities. However, specific quantitative data and detailed mechanistic
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studies for 2-deacetoxytaxinine B are limited.

Cytotoxic Activity
While many taxanes exhibit potent cytotoxic effects against various cancer cell lines, specific

IC50 values for 2-deacetoxytaxinine B are not consistently reported in the available literature.

Further screening against a panel of cancer cell lines is necessary to quantify its anti-

proliferative potential.

Immunomodulatory Effects
Some taxoids have been shown to modulate immune responses.[3] The potential

immunomodulatory activity of 2-deacetoxytaxinine B, such as its effects on cytokine

production (e.g., TNF-α, IL-6, IL-10) and immune cell proliferation, remains an area for future

investigation.[4][5]

Signaling Pathways (Hypothetical)
The precise molecular targets and signaling pathways affected by 2-deacetoxytaxinine B
have not yet been elucidated. Based on the known mechanisms of other taxanes and bioactive

natural products, potential pathways of interest for future research include the NF-κB and

MAPK signaling cascades, which are crucial regulators of inflammation and cell survival.[6][7]

[8]

Below is a hypothetical representation of a potential experimental workflow to investigate the

effect of 2-deacetoxytaxinine B on a generic signaling pathway.
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Figure 2: Experimental workflow to study signaling pathway modulation.

Future Directions
The currently available data on 2-deacetoxytaxinine B highlights a promising natural product

with potential for further pharmacological investigation. To advance the understanding and

potential therapeutic application of this compound, the following areas of research are critical:

Development of a standardized, high-yield isolation protocol.
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Comprehensive screening for cytotoxic activity against a diverse panel of human cancer cell

lines to determine IC50 values.

In-depth investigation of its immunomodulatory properties, including its effects on cytokine

profiles and immune cell function.

Elucidation of its mechanism of action through target identification and signaling pathway

analysis.

This technical guide serves as a starting point for researchers interested in exploring the

therapeutic potential of 2-deacetoxytaxinine B. Further rigorous scientific inquiry is essential

to fully characterize its biological activities and pave the way for potential drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Deacetoxytaxinine B: A Technical Overview of a
Bioactive Taxoid from Taxus wallichiana]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392748#2-deacetoxytaxinine-b-from-taxus-
wallichiana]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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